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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methylheptanenitrile, a valuable

chemical intermediate. This document details its nomenclature according to the International

Union of Pure and Applied Chemistry (IUPAC), lists its common synonyms, and presents its

key physicochemical properties in a clear, tabular format. Furthermore, it outlines a general

experimental protocol for its synthesis via the Kolbe nitrile synthesis, a widely applicable

method for the preparation of alkyl nitriles.

IUPAC Nomenclature and Synonyms
The systematic name for the compound, as determined by IUPAC nomenclature rules, is 3-
methylheptanenitrile.[1] For the specific stereoisomer, the name is (3S)-3-
methylheptanenitrile.[2]

This compound is also known by several synonyms, which are often encountered in chemical

literature and commercial catalogs. These include:

d-3-Methylheptanenitrile
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Physicochemical Properties
A summary of the key quantitative data for 3-methylheptanenitrile is presented in the table

below. These properties are essential for its handling, characterization, and application in

research and development.

Property Value Source

Molecular Formula C8H15N PubChem[1][2]

Molecular Weight 125.21 g/mol PubChem[1][2]

Exact Mass 125.120449483 Da PubChem[1][2]

XLogP3 2.9 PubChem[1][2]

Topological Polar Surface Area 23.8 Å² PubChem[1][2]

Heavy Atom Count 9 PubChem[1][2]

Experimental Protocol: Synthesis via Kolbe Nitrile
Synthesis
The Kolbe nitrile synthesis is a robust and widely used method for the preparation of alkyl

nitriles.[3][4][5][6][7] This reaction proceeds via a nucleophilic substitution (SN2) mechanism,

where an alkyl halide is treated with a metal cyanide.[4][8][9]

A general protocol for the synthesis of 3-methylheptanenitrile from a suitable 3-haloheptane

(e.g., 3-bromoheptane or 3-chloroheptane) is detailed below.

Materials:

3-Haloheptane (e.g., 3-bromo- or 3-chloroheptane)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Polar aprotic solvent (e.g., Dimethyl sulfoxide (DMSO) or Acetone)[3][9]

Anhydrous conditions
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve the chosen 3-haloheptane in a dry, polar aprotic solvent such as DMSO.

Addition of Cyanide: Carefully add a molar excess of sodium or potassium cyanide to the

solution. The use of an alkali metal cyanide in a polar aprotic solvent favors the formation of

the nitrile over the isonitrile side product.[3]

Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The reaction

progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding water.

Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or

ethyl acetate).

Purification: Wash the combined organic extracts with brine, dry over an anhydrous drying

agent (e.g., sodium sulfate or magnesium sulfate), and filter. The solvent is then removed

under reduced pressure to yield the crude 3-methylheptanenitrile.

Final Purification: The crude product can be further purified by vacuum distillation to obtain

the pure 3-methylheptanenitrile.

Visualizations
The following diagrams illustrate the logical workflow for the characterization of 3-
methylheptanenitrile and the general reaction scheme for its synthesis.
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Workflow for the synthesis and characterization of 3-methylheptanenitrile.
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General reaction scheme for the Kolbe nitrile synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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